Cas no 1523038-14-3 (1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine)

1-(5-Methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine is a specialized organic compound featuring a pyrazole core substituted with methoxy and dimethyl groups, further functionalized with a cyclopropylmethanamine moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The methoxy and dimethyl substitutions enhance steric and electronic properties, while the cyclopropylmethanamine group offers versatility for further derivatization. Its well-defined molecular architecture makes it a valuable intermediate in synthetic chemistry, particularly for constructing complex heterocyclic frameworks. The compound’s stability and functional group compatibility further support its use in targeted synthesis and research applications.
1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine structure
1523038-14-3 structure
Product Name:1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine
CAS No:1523038-14-3
MF:C10H17N3O
MW:195.261482000351
CID:5806814
PubChem ID:96857192
Update Time:2025-06-08

1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine
    • EN300-1802468
    • [1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropyl]methanamine
    • 1523038-14-3
    • Inchi: 1S/C10H17N3O/c1-7-8(10(6-11)4-5-10)9(14-3)13(2)12-7/h4-6,11H2,1-3H3
    • InChI Key: HEWFIMWZHBSOGA-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(C)=NN1C)C1(CN)CC1

Computed Properties

  • Exact Mass: 195.137162174g/mol
  • Monoisotopic Mass: 195.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 53.1Ų

1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine Pricemore >>

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Additional information on 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine

Comprehensive Overview of 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS No. 1523038-14-3)

The compound 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS No. 1523038-14-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropylmethanamine moiety attached to a 5-methoxy-1,3-dimethyl-1H-pyrazole ring, makes it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications due to the growing demand for novel small-molecule therapeutics and crop protection agents.

In recent years, the search for heterocyclic compounds with enhanced efficacy and selectivity has intensified. 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine fits this trend, as its pyrazole core is known for its versatility in drug design. The methoxy and dimethyl substituents further modulate its physicochemical properties, influencing solubility and bioavailability. These attributes align with current industry focus on structure-activity relationship (SAR) optimization and fragment-based drug discovery.

The compound's CAS No. 1523038-14-3 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Users often inquire about its synthetic routes, stability under various conditions, and potential as a building block for more complex molecules. Notably, its cyclopropyl group is a hotspot for derivatization, as this motif is prevalent in FDA-approved drugs targeting central nervous system (CNS) disorders and metabolic diseases.

From an SEO perspective, queries like "synthesis of 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine" or "biological activity of CAS 1523038-14-3" are rising. This mirrors the broader interest in precision chemistry and green synthesis methods. The compound's compatibility with catalytic cross-coupling reactions and microwave-assisted synthesis further enhances its appeal to chemists exploring sustainable methodologies.

Another trending topic is the role of 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug development. Its amine functionality allows conjugation to E3 ligase ligands, making it a candidate for designing targeted protein degraders. This application is highly searched in academic and biotech circles, underscoring the compound's interdisciplinary importance.

In agrochemistry, the pyrazole scaffold of this compound is linked to herbicidal and fungicidal activities. Researchers are investigating its derivatives for sustainable pest management, addressing global concerns about pesticide resistance and environmental impact. Such studies often cite CAS 1523038-14-3 as a reference point for structure optimization.

To summarize, 1-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine represents a convergence of multiple scientific priorities: drug discovery, catalysis, and green chemistry. Its CAS No. 1523038-14-3 serves as a gateway to deeper exploration of its properties and applications, making it a staple in modern chemical research.

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